molecular formula C11H5Cl2NO4S B8364483 3-(3,4-Dichlorophenyl)-4,5-Isothiazoledicarboxylic Acid

3-(3,4-Dichlorophenyl)-4,5-Isothiazoledicarboxylic Acid

Cat. No.: B8364483
M. Wt: 318.1 g/mol
InChI Key: DTMIWAMMUNLYAN-UHFFFAOYSA-N
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Description

3-(3,4-Dichlorophenyl)-4,5-Isothiazoledicarboxylic Acid is a useful research compound. Its molecular formula is C11H5Cl2NO4S and its molecular weight is 318.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H5Cl2NO4S

Molecular Weight

318.1 g/mol

IUPAC Name

3-(3,4-dichlorophenyl)-1,2-thiazole-4,5-dicarboxylic acid

InChI

InChI=1S/C11H5Cl2NO4S/c12-5-2-1-4(3-6(5)13)8-7(10(15)16)9(11(17)18)19-14-8/h1-3H,(H,15,16)(H,17,18)

InChI Key

DTMIWAMMUNLYAN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=NSC(=C2C(=O)O)C(=O)O)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 51.9 g (0.15 mol) of dimethyl 3-(3,4-dichlorophenyl)-4,5-isothiazoledicarboxylate and 30 g (0.75 mol) of NaOH in 150 ml of water was held at reflux for 2 hours, was cooled, acidified with HCl, and was extracted with ether several times (total ether volume equals 1300 ml). The ether solution was dried (CaSO4) and concentrated to give 46.12 g of solid. A small sample was recrystallized twice from water and once from ether-dichloroethane to give pure product, m.p. 187.5°-188.5° with decomposition (fast).
Name
dimethyl 3-(3,4-dichlorophenyl)-4,5-isothiazoledicarboxylate
Quantity
51.9 g
Type
reactant
Reaction Step One
Name
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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